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Compound of Interest

Compound Name: 3'-Deoxycytidine

Cat. No.: B105747 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
3'-Deoxycytidine (CAS: 7057-33-2) is a purine nucleoside analog that serves as a valuable

tool in cancer research and drug development.[1] Its primary mechanism of action involves the

inhibition of DNA synthesis and the induction of apoptosis, making it a subject of interest for

studying indolent lymphoid malignancies and other cancers.[1] Proper preparation of stock

solutions is critical for obtaining accurate and reproducible experimental results. These

application notes provide detailed protocols for the preparation, storage, and handling of 3'-
Deoxycytidine stock solutions.

Physicochemical Properties and Solubility Data
3'-Deoxycytidine is a white to light yellow solid with a molecular weight of 227.22 g/mol .[1]

For optimal experimental design, it is crucial to understand its solubility in various solvents. The

following table summarizes the solubility and storage information for 3'-Deoxycytidine.
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Parameter Value Source

Molecular Formula C₉H₁₃N₃O₄ [1][2]

Molecular Weight 227.22 g/mol

Appearance White to light yellow solid

Solubility in DMSO 100 mg/mL (440.10 mM)

Solubility in Water 50 mg/mL

Storage of Solid 4°C, protect from light

Stock Solution Storage (-80°C) 6 months (protect from light)

Stock Solution Storage (-20°C) 1 month (protect from light)

Note: The use of newly opened, hygroscopic DMSO is recommended for optimal solubility. For

aqueous solutions, it is advisable to prepare them fresh for each use.

Experimental Protocols
This section provides a detailed protocol for the preparation of a 100 mM stock solution of 3'-
Deoxycytidine in DMSO.

3.1. Materials

3'-Deoxycytidine (CAS: 7057-33-2)

Dimethyl sulfoxide (DMSO), sterile, cell culture grade

Sterile microcentrifuge tubes or cryovials

Calibrated balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
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3.2. Protocol for Preparing a 100 mM Stock Solution in DMSO

Preparation: Don personal protective equipment. Ensure the workspace is clean and sterile,

preferably within a laminar flow hood.

Weighing: Carefully weigh out the desired amount of 3'-Deoxycytidine powder using a

calibrated analytical balance. For example, to prepare 1 mL of a 100 mM stock solution,

weigh out 22.72 mg of 3'-Deoxycytidine (Molecular Weight = 227.22 g/mol ).

Dissolving: Add the weighed 3'-Deoxycytidine to a sterile microcentrifuge tube. Add the

appropriate volume of sterile DMSO to achieve the final concentration of 100 mM. In this

example, add 1 mL of DMSO.

Mixing: Close the tube tightly and vortex thoroughly until the compound is completely

dissolved. Gentle warming or sonication may be required to facilitate dissolution.

Sterilization (Optional): If required for the specific application, the stock solution can be

sterilized by filtering through a 0.22 µm syringe filter compatible with DMSO.

Aliquoting: To avoid repeated freeze-thaw cycles, which can lead to product degradation,

aliquot the stock solution into smaller, single-use volumes in sterile cryovials.

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month). Always protect the stock solution from light.

3.3. Preparation of Working Solutions

For cell-based assays, the DMSO stock solution should be diluted in the appropriate cell

culture medium to the final desired concentration. It is crucial to ensure that the final

concentration of DMSO in the culture medium is less than 0.5% to avoid cellular toxicity. A step-

wise dilution is recommended to prevent precipitation of the compound.

Visualizations
4.1. Experimental Workflow for Stock Solution Preparation

The following diagram illustrates the step-by-step workflow for preparing a 3'-Deoxycytidine
stock solution.
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Workflow for 3'-Deoxycytidine Stock Solution Preparation

1. Weigh 3'-Deoxycytidine

2. Add appropriate volume of DMSO

Transfer powder to sterile tube

3. Vortex until completely dissolved

4. Sterilize with 0.22 µm filter (optional)

5. Aliquot into single-use vials

6. Store at -20°C or -80°C, protected from light
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Simplified Mechanism of Action of 3'-Deoxycytidine

Cancer Cell

3'-Deoxycytidine

Incorporation into DNA

DNA Chain Termination

Inhibition of DNA Synthesis

Induction of Apoptosis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Preparation of 3'-
Deoxycytidine Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105747#preparation-of-3-deoxycytidine-stock-
solutions-for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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